Cas no 842973-21-1 ((1,2,4Triazolo4,3-bpyridazin-6-ylamino)-acetic Acid)

(1H-1,2,4-triazolo\[4aα\]imidazo\[4,5-b\]pyridazine-6-carboxylic acid) represents a complex heterocyclic structure featuring fused triazole and pyridazine rings appended via an amino-acetic acid moiety. Its chemical profile suggests potential utility as an active pharmaceutical ingredient (API) or synthetic intermediate due to its unique scaffolding. The fused heterocyclic system offers specific structural advantages relevant to binding interactions or pharmacokinetic properties often sought in drug discovery programs targeting diverse biological pathways. The presence of both triazole and pyridazine functionalities within this molecule may contribute to its potential biological activities or chemical stability profiles compared to simpler analogues.
(1,2,4Triazolo4,3-bpyridazin-6-ylamino)-acetic Acid structure
842973-21-1 structure
Product Name:(1,2,4Triazolo4,3-bpyridazin-6-ylamino)-acetic Acid
CAS No:842973-21-1
MF:C7H7N5O2
MW:193.162780046463
MDL:MFCD06011100
CID:3057441
PubChem ID:3159968
Update Time:2025-06-16

(1,2,4Triazolo4,3-bpyridazin-6-ylamino)-acetic Acid Chemical and Physical Properties

Names and Identifiers

    • ([1,2,4]Triazolo[4,3-b]pyridazin-6-ylamino)-acetic acid
    • ALBB-006817
    • 842973-21-1
    • {[1,2,4]triazolo[4,3-b]pyridazin-6-ylamino}acetic acid
    • ([1,2,4]triazolo[4,3-b]pyridazin-6-ylamino)acetic acid
    • CS-0317124
    • LS-02456
    • N-[1,2,4]triazolo[4,3-b]pyridazin-6-ylglycine
    • STK504141
    • MFCD06011100
    • 2-([1,2,4]triazolo[4,3-b]pyridazin-6-ylamino)aceticacid
    • 2-({[1,2,4]triazolo[4,3-b]pyridazin-6-yl}amino)acetic acid
    • AKOS000266600
    • HMS1695N10
    • [1,2,4]Triazolo[4,3-b]pyridazin-6-ylglycine
    • 2-([1,2,4]triazolo[4,3-b]pyridazin-6-ylamino)acetic acid
    • H24252
    • (1,2,4Triazolo4,3-bpyridazin-6-ylamino)-acetic Acid
    • MDL: MFCD06011100
    • Inchi: 1S/C7H7N5O2/c13-7(14)3-8-5-1-2-6-10-9-4-12(6)11-5/h1-2,4H,3H2,(H,8,11)(H,13,14)
    • InChI Key: BRJOTBPWJLHRNN-UHFFFAOYSA-N
    • SMILES: OC(CNC1C=CC2=NN=CN2N=1)=O

Computed Properties

  • Exact Mass: 193.05997448g/mol
  • Monoisotopic Mass: 193.05997448g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 92.4Ų

(1,2,4Triazolo4,3-bpyridazin-6-ylamino)-acetic Acid Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

(1,2,4Triazolo4,3-bpyridazin-6-ylamino)-acetic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
012737-1g
([1,2,4]Triazolo[4,3-b]pyridazin-6-ylamino)-acetic acid
842973-21-1
1g
5005CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
012737-500mg
([1,2,4]Triazolo[4,3-b]pyridazin-6-ylamino)-acetic acid
842973-21-1
500mg
3251CNY 2021-05-07
Matrix Scientific
012737-1g
([1,2,4]Triazolo[4,3-b]pyridazin-6-ylamino)-acetic acid
842973-21-1
1g
$308.00 2023-09-09
Matrix Scientific
012737-500mg
([1,2,4]Triazolo[4,3-b]pyridazin-6-ylamino)-acetic acid
842973-21-1
500mg
$200.00 2023-09-09
Fluorochem
059331-10g
1,2,4]Triazolo[4,3-b]pyridazin-6-ylamino)-acetic acid
842973-21-1
10g
£1837.00 2022-03-01
Fluorochem
059331-1g
1,2,4]Triazolo[4,3-b]pyridazin-6-ylamino)-acetic acid
842973-21-1
1g
£409.00 2022-03-01
Fluorochem
059331-5g
1,2,4]Triazolo[4,3-b]pyridazin-6-ylamino)-acetic acid
842973-21-1
5g
£1225.00 2022-03-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.
012737-1g
([1,2,4]Triazolo[4,3-b]pyridazin-6-ylamino)-acetic acid
842973-21-1
1g
5005.0CNY 2021-07-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.
012737-500mg
([1,2,4]Triazolo[4,3-b]pyridazin-6-ylamino)-acetic acid
842973-21-1
500mg
3251.0CNY 2021-07-05
TRC
T011465-100mg
([1,2,4]Triazolo[4,3-b]pyridazin-6-ylamino)-acetic Acid
842973-21-1
100mg
$ 185.00 2022-06-03

Additional information on (1,2,4Triazolo4,3-bpyridazin-6-ylamino)-acetic Acid

Comprehensive Overview of (1,2,4-Triazolo[4,3-b]pyridazin-6-ylamino)-acetic Acid (CAS No. 842973-21-1)

(1,2,4-Triazolo[4,3-b]pyridazin-6-ylamino)-acetic Acid (CAS No. 842973-21-1) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound belongs to the triazolopyridazine family, which is known for its diverse biological activities. Researchers are particularly interested in its potential applications as a kinase inhibitor or antimicrobial agent, aligning with current trends in drug discovery targeting resistant pathogens and cancer therapeutics.

The molecular structure of (1,2,4-Triazolo[4,3-b]pyridazin-6-ylamino)-acetic Acid combines a triazole ring fused with a pyridazine core, functionalized with an acetic acid moiety. This configuration enhances its solubility and bioavailability, making it a promising candidate for medicinal chemistry applications. Recent studies highlight its role in modulating enzyme activity, particularly in signal transduction pathways, which is a hot topic in precision medicine and personalized therapeutics.

In the context of green chemistry, synthetic routes for CAS No. 842973-21-1 have been optimized to reduce hazardous byproducts, addressing environmental concerns. This aligns with the growing demand for sustainable synthesis methods in the chemical industry. Analytical techniques like HPLC and NMR spectroscopy are routinely employed to characterize this compound, ensuring high purity for research purposes.

From a commercial perspective, the compound's patent landscape and supply chain stability are frequently searched topics among industrial stakeholders. Its potential as a pharmaceutical intermediate has spurred collaborations between academia and biotech firms, especially in developing small-molecule therapies for chronic diseases—a sector experiencing exponential growth.

Ongoing investigations explore the structure-activity relationship (SAR) of derivatives based on CAS No. 842973-21-1, with computational molecular docking studies accelerating lead optimization. Such approaches resonate with the pharmaceutical industry's shift toward AI-driven drug design, a dominant theme in scientific discourse.

Regulatory compliance for this compound follows standard REACH and GMP guidelines, with no reported restrictions under current chemical control regulations. Safety data sheets emphasize standard laboratory precautions, reflecting its classification as a research-grade chemical rather than an industrial-scale material.

In summary, (1,2,4-Triazolo[4,3-b]pyridazin-6-ylamino)-acetic Acid represents a versatile scaffold bridging multiple disciplines—from drug development to material science. Its relevance to cutting-edge research areas ensures continued interest, while its synthetic accessibility positions it as a valuable tool for innovators addressing global health challenges.

Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.